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Compound of Interest

Compound Name: Cinnatriacetin A

Cat. No.: B1241842 Get Quote

Proper Disposal Procedures for Cinnarizine
It is important to note that the requested information for "Cinnatriacetin A" did not yield

specific results for a chemical with that name. However, extensive information is available for

"Cinnarizine," a common pharmaceutical and laboratory chemical. This guide pertains to the

proper handling and disposal of Cinnarizine.

Cinnarizine is an antihistamine and calcium channel blocker used in the management of

nausea, vomiting, and symptoms of vestibular disorders.[1][2][3] Adherence to proper disposal

protocols is crucial for laboratory safety and environmental protection.

Summary of Chemical and Physical Properties
For safe handling and disposal, a clear understanding of Cinnarizine's properties is essential.

Property Value

Molecular Formula C₂₆H₂₈N₂

Molecular Weight 368.524 g/mol

Appearance White to light yellow solid

Melting Point 117 - 121 °C (242.6 - 249.8 °F)

Solubility No information available

Primary Hazards Irritant
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Experimental Protocols: Disposal of Cinnarizine
The following step-by-step procedures ensure the safe disposal of Cinnarizine in a laboratory

setting.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses with side shields or goggles, chemical-

resistant gloves (such as butyl rubber), and a lab coat.

2. Small Spills:

For small spills, carefully take up the material with an absorbent material (e.g., Chemizorb®).

Place the absorbed material into a suitable, labeled container for disposal.

Clean the affected area thoroughly.

3. Unused or Waste Product:

Do not dispose of Cinnarizine down the drain.

Collect waste Cinnarizine in a clearly labeled, tightly closed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Dispose of the contents and the container at an approved waste disposal plant. Contact your

institution's environmental health and safety (EHS) office or a licensed professional waste

disposal service for specific guidance and to ensure compliance with local, state, and federal

regulations.

4. Contaminated Materials:

Any materials that have come into contact with Cinnarizine, such as gloves, absorbent pads,

or weighing papers, should be considered contaminated.
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Place these materials in a sealed bag or container and dispose of them as chemical waste

along with the unused product.

Logical Workflow for Cinnarizine Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Cinnarizine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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